Methyl 3-aminofuro[2,3-b]pyridine-2-carboxylate Methyl 3-aminofuro[2,3-b]pyridine-2-carboxylate
Brand Name: Vulcanchem
CAS No.: 181283-75-0
VCID: VC20939501
InChI: InChI=1S/C9H8N2O3/c1-13-9(12)7-6(10)5-3-2-4-11-8(5)14-7/h2-4H,10H2,1H3
SMILES: COC(=O)C1=C(C2=C(O1)N=CC=C2)N
Molecular Formula: C9H8N2O3
Molecular Weight: 192.17 g/mol

Methyl 3-aminofuro[2,3-b]pyridine-2-carboxylate

CAS No.: 181283-75-0

Cat. No.: VC20939501

Molecular Formula: C9H8N2O3

Molecular Weight: 192.17 g/mol

* For research use only. Not for human or veterinary use.

Methyl 3-aminofuro[2,3-b]pyridine-2-carboxylate - 181283-75-0

Specification

CAS No. 181283-75-0
Molecular Formula C9H8N2O3
Molecular Weight 192.17 g/mol
IUPAC Name methyl 3-aminofuro[2,3-b]pyridine-2-carboxylate
Standard InChI InChI=1S/C9H8N2O3/c1-13-9(12)7-6(10)5-3-2-4-11-8(5)14-7/h2-4H,10H2,1H3
Standard InChI Key FMRMGFASHDVXKN-UHFFFAOYSA-N
SMILES COC(=O)C1=C(C2=C(O1)N=CC=C2)N
Canonical SMILES COC(=O)C1=C(C2=C(O1)N=CC=C2)N

Introduction

Methyl 3-aminofuro[2,3-b]pyridine-2-carboxylate is a heterocyclic compound that belongs to the class of furo[2,3-b]pyridine derivatives. This compound is characterized by its unique structural features, which include a fused furan and pyridine ring system with an amino group at the third position and a methyl ester group attached to the carboxylic acid moiety. The molecular formula of this compound is C9H8N2O3, and its molecular weight is approximately 192.17 g/mol .

Synthesis and Preparation

The synthesis of Methyl 3-aminofuro[2,3-b]pyridine-2-carboxylate involves several steps, typically starting from appropriate precursors. The process may include cyclization reactions followed by esterification to introduce the methyl ester group. Specific conditions such as controlled temperatures and solvents (e.g., N,N-dimethylformamide) are often required to facilitate these reactions.

Chemical Reactivity and Applications

Methyl 3-aminofuro[2,3-b]pyridine-2-carboxylate exhibits significant chemical reactivity due to its amino group, which can act as a nucleophile in various chemical transformations. This reactivity makes it versatile for applications in medicinal chemistry, particularly in the development of therapeutic agents. Compounds with similar structures have shown promise in inhibiting kinase activity, which could lead to potential therapeutic applications in oncology and inflammatory diseases.

Safety and Handling

Methyl 3-aminofuro[2,3-b]pyridine-2-carboxylate is classified as a laboratory chemical for scientific research and development. It is essential to handle this compound with caution, following appropriate safety protocols to avoid exposure. The compound is associated with hazard statements such as H302, H315, H319, and H335, indicating potential risks to health upon ingestion, skin contact, or inhalation .

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